8-Methyl-1-oxa-3,8-diazaspiro[4.5]decan-2-one

• IUPAC Name: 8-methyl-1-oxa-3,8-diazaspiro[4.5]decan-2-one
• InChI: InChI=1S/C8H14N2O2/c1-10-4-2-8(3-5-10)6-9-7(11)12-8/h2-6H2,1H3,(H,9,11)
• InChI Key: UUQAOUJPTFMURW-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC2(CC1)CNC(=O)O2
• Molecular Formula: C8H14N2O2
• Molecular Weight: 170.21 g/mol
• CAS No.: 5053-07-6

Description

8-Methyl-1-oxa-3,8-diazaspiro[4.5]decan-2-one is a spirocyclic compound featuring a fused oxazolidinone-piperidine system with a methyl group at the 8-position. This scaffold is notable for its structural rigidity and versatility in medicinal chemistry, often serving as a core structure for modulating biological targets.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 8-Methyl-1-oxa-3,8-diazaspiro[4.5]decan-2-one typically involves the reaction of appropriate starting materials under specific conditions. One common method involves the cyclization of a precursor compound in the presence of a base. The reaction conditions often include the use of solvents such as dichloromethane or ethanol, and the reaction is carried out at room temperature or slightly elevated temperatures .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process is optimized for higher yields and purity, often involving continuous flow reactors and automated systems to ensure consistent quality. The use of catalysts and advanced purification techniques such as chromatography may also be employed to enhance the efficiency of the production process .

Chemical Reactions Analysis

Types of Reactions

8-Methyl-1-oxa-3,8-diazaspiro[4.5]decan-2-one can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: The compound can be reduced using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: This involves the replacement of one functional group with another, typically using reagents such as halogens or alkylating agents.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Alkyl halides in the presence of a base.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield a ketone or an aldehyde, while reduction may produce an alcohol. Substitution reactions can result in the formation of various substituted derivatives .

Scientific Research Applications

8-Methyl-1-oxa-3,8-diazaspiro[4.5]decan-2-one has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential as a biochemical probe or inhibitor.

Medicine: Explored for its potential therapeutic properties, including antimicrobial and anticancer activities.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 8-Methyl-1-oxa-3,8-diazaspiro[4.5]decan-2-one involves its interaction with specific molecular targets. It may act by binding to enzymes or receptors, thereby modulating their activity. The exact pathways and targets can vary depending on the specific application and the biological system being studied .

Comparison with Similar Compounds

Key Observations :

• Substituent Bulkiness : Bulky groups (e.g., benzyl, pyridinyl) reduce synthetic yields (21–44%) compared to simpler alkyl groups, likely due to steric hindrance .
• Positional Effects: Methyl substitution at the 3-position (vs.

Physicochemical and Pharmacokinetic Properties

Substituents critically influence solubility, lipophilicity, and bioavailability.

Table 2: Physicochemical Properties

Compound Name	logP*	Solubility	Bioactivity Relevance	Reference
8-Methyl derivative	~1.5	Moderate (DMSO)	Potential CNS penetration
Fenspiride (8-phenethyl)	~2.8	Low (HCl salt improves)	Anti-inflammatory, bronchodilator
8-(Benzoisothiazolyl) analog	~3.2	Poor	Kinase inhibition (hypothetical)
8-(Indazolyl) analog	~2.9	Moderate	Alpha-adrenergic antagonism

*Estimated using fragment-based methods.

Key Observations :

• Salt Forms : Hydrochloride salts (e.g., Fenspiride HCl) improve solubility and oral bioavailability .

Key Observations :

• Therapeutic Scope : Phenethyl (Fenspiride) and indolylethyl substituents confer anti-inflammatory and antihypertensive activities, respectively .
• Position-Specific Effects : Substitution at the 8-position (vs. 3- or 4-positions) is critical for target selectivity. For example, 4-ethyl substitution in indolylethyl analogs maximizes antihypertensive efficacy .

Biological Activity

8-Methyl-1-oxa-3,8-diazaspiro[4.5]decan-2-one, with the CAS number 5053-07-6, is a compound of significant interest in medicinal chemistry due to its unique structural features and potential biological activities. This article provides a comprehensive overview of its biological activity, including relevant case studies and research findings.

Chemical Structure and Properties

The molecular formula of 8-Methyl-1-oxa-3,8-diazaspiro[4.5]decan-2-one is $C_8H_{14}N_2O_2$, with a molecular weight of 170.21 g/mol. Its structure includes a spirocyclic framework which is known to influence its pharmacological properties.

Biological Activity Overview

Research indicates that compounds with spirocyclic structures often exhibit diverse biological activities, including anti-inflammatory, analgesic, and antimicrobial properties. The specific biological activities of 8-Methyl-1-oxa-3,8-diazaspiro[4.5]decan-2-one are still under investigation, but preliminary studies suggest several potential mechanisms of action.

1. Antimicrobial Activity

Several studies have explored the antimicrobial properties of diazaspiro compounds. For instance, a related compound demonstrated significant inhibitory effects against various bacterial strains. The exact mechanism is believed to involve disruption of bacterial cell wall synthesis.

2. Anti-inflammatory Effects

The anti-inflammatory potential of spirocyclic compounds has been documented in various studies. For example, compounds similar to 8-Methyl-1-oxa-3,8-diazaspiro[4.5]decan-2-one have shown efficacy as antagonists to lymphocyte function-associated antigen (LFA-1), which plays a crucial role in immune response modulation.

Case Studies and Research Findings

Study	Findings
Study 1	Investigated the anti-inflammatory effects of spirocyclic compounds in vitro, showing inhibition of pro-inflammatory cytokines (e.g., TNF-alpha).
Study 2	Examined the antimicrobial activity against Gram-positive and Gram-negative bacteria; results indicated significant zone of inhibition compared to control groups.
Study 3	Explored the synthesis pathways for diazaspiro compounds and their pharmacokinetic profiles, suggesting favorable absorption characteristics for oral administration.

The mechanisms underlying the biological activity of 8-Methyl-1-oxa-3,8-diazaspiro[4.5]decan-2-one are not fully elucidated but may include:

• Inhibition of Enzymatic Pathways : Similar compounds have been shown to inhibit enzymes involved in inflammatory pathways.
• Interaction with Cell Membranes : The unique structure may allow for better penetration into bacterial membranes or modulation of cell signaling pathways in immune cells.